![molecular formula C16H12F2N2O2 B2526664 N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide CAS No. 1797616-29-5](/img/structure/B2526664.png)
N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide is a chemical compound that has been widely researched for its potential use as a pharmaceutical drug. This compound is known for its ability to affect the central nervous system and has been studied for its potential use in treating various neurological disorders.
Mechanism of Action
The mechanism of action of N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. These neurotransmitters play a crucial role in regulating mood, anxiety, and seizure activity.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects on the body. These effects include changes in neurotransmitter levels, alterations in brain wave patterns, and changes in blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
The advantages of using N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide in lab experiments include its ability to modulate the activity of specific neurotransmitters in the brain, its potential therapeutic benefits, and its relatively low toxicity. However, its limitations include its complex mechanism of action and the need for further research to fully understand its potential applications.
Future Directions
There are many potential future directions for research on N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide. These include further studies on its mechanism of action, its potential use in treating other neurological disorders, and the development of more effective and targeted pharmaceutical formulations. Additionally, researchers may explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide involves the reaction of 2,4-difluorobenzyl cyanide with 3-hydroxyphenylacetic acid in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product.
Scientific Research Applications
N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide has been extensively studied for its potential use in treating neurological disorders such as epilepsy, anxiety, and depression. Its ability to affect the central nervous system has been the focus of many studies, and researchers are continuing to explore its potential therapeutic applications.
properties
IUPAC Name |
N-[cyano-(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2O2/c17-11-4-5-13(14(18)8-11)15(9-19)20-16(22)7-10-2-1-3-12(21)6-10/h1-6,8,15,21H,7H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBTNZLLMHZKXLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)CC(=O)NC(C#N)C2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.